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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in calibrating their

qPCR instruments for use with Quasar 670 dye.

Frequently Asked Questions (FAQs)
Q1: What is Quasar 670 dye and for which applications is it used?

Quasar 670 is a fluorescent dye that fluoresces in the red region of the visible spectrum.[1][2]

[3][4] It is commonly used as a reporter dye in qPCR probes, often as a direct replacement for

Cy5.[2][3][5][6] Its applications include dual-labeled fluorogenic probes for real-time PCR to

detect and quantify DNA or RNA.[3]

Q2: What are the spectral properties of Quasar 670 dye?

Understanding the spectral properties of Quasar 670 is crucial for proper instrument setup. The

key spectral characteristics are summarized in the table below.
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Property Wavelength (nm) Source(s)

Absorption Maximum (λmax) 647 nm [3][4][5][7]

Emission Maximum (λmax) 670 nm [3][4][5][7][8][9]

Q3: Do I need to calibrate my qPCR instrument for Quasar 670 dye?

Calibration for Quasar 670 may be necessary depending on your qPCR instrument. Many

qPCR machines are pre-calibrated for common dyes like Cy5.[6][10] Since Quasar 670 is a

direct replacement for Cy5, your instrument might not require a specific calibration for

singleplex assays if a Cy5 channel is available.[6][10] However, for multiplex assays, spectral

calibration is highly recommended to control for channel cross-talk, which is the bleed-through

of fluorescent signal from one reporter into an adjacent channel.[6][10][11]

Q4: Where can I obtain a calibration standard for Quasar 670?

Several companies, such as LGC Biosearch Technologies and A2K Scientific, provide

calibration standards for Quasar 670.[11][12] These standards typically consist of the Quasar
670 dye covalently linked to an oligo-thymidine (dT10) to mimic the behavior of a fluorescent

probe under experimental conditions.[6][10]

Q5: Which quencher is compatible with Quasar 670?

Quasar 670 is effectively quenched by Black Hole Quencher™-2 (BHQ™-2).[3][4][5] When

designing dual-labeled probes with Quasar 670 as the reporter, BHQ-2 is the recommended

quencher.

Experimental Protocol: Custom Dye Calibration for
Quasar 670
This protocol provides a general workflow for calibrating a qPCR instrument for a custom dye

like Quasar 670. Always refer to your specific instrument's maintenance or user guide for

detailed instructions.[12][13]

Objective: To create a pure dye spectrum for Quasar 670 on your qPCR instrument to ensure

accurate data collection, especially in multiplex experiments.
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Materials:

Quasar 670 calibration standard (dye attached to an oligonucleotide)

Nuclease-free water or a buffer compatible with your qPCR master mix

Optical reaction plates and seals compatible with your instrument

Powder-free gloves

Workflow Diagram:
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Quasar 670 Calibration Workflow
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Caption: Workflow for qPCR instrument calibration with Quasar 670 dye.
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Procedure:

Prepare a Dilution Series:

Following the manufacturer's instructions for the Quasar 670 calibration standard, prepare

a dilution series. A common range to test is between 100 nM and 2000 nM.[14][15]

Use nuclease-free water or a buffer compatible with your qPCR master mix for dilutions.

[15]

Prepare the Calibration Plate:

Wear powder-free gloves to avoid contaminating the optical plate.[13][14]

Pipette the appropriate volume of each dilution into the wells of an optical reaction plate. It

is good practice to run replicates for each concentration.[13]

Seal the plate with an appropriate optical seal.

Centrifuge the plate briefly to ensure all liquid is at the bottom of the wells and to remove

any bubbles.[13][14]

Instrument Setup and Calibration Run:

On your qPCR instrument's software, navigate to the custom dye calibration section.[13]

Create a new dye profile for "Quasar 670". You may be prompted to enter its excitation

and emission wavelengths.

Load the prepared calibration plate into the instrument.

Follow the software's instructions to start the calibration run. The instrument will measure

the fluorescence of each dilution.

Data Analysis and Optimal Concentration Selection:

After the run is complete, the software will display the raw fluorescence data for each

concentration.
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Analyze the results to determine the optimal concentration. This is typically the lowest

concentration that provides a stable and strong signal without saturation.

Once the optimal concentration is determined, you may need to run a full plate with just

this concentration to finalize the calibration file.

Save the New Dye Profile:

Save the newly created Quasar 670 dye profile in your instrument's software. This profile

will now be available for selection when setting up future qPCR experiments.

Troubleshooting Guide
This guide addresses common issues encountered when calibrating and using Quasar 670
dye in qPCR experiments.
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Problem Possible Cause(s) Recommended Solution(s)

No or Low Signal
Incorrect instrument filter set

selected.

Ensure the filter set used is

compatible with the excitation

and emission spectra of

Quasar 670 (Excitation ~647

nm, Emission ~670 nm). A Cy5

filter set is often appropriate.[2]

Degradation of the dye due to

light exposure.

Protect the Quasar 670-

labeled probes and calibration

standards from light.

Inefficient probe design or

synthesis.

Verify the design of your qPCR

probe. Ensure there is no

quenching of the Quasar 670

dye by adjacent nucleotides,

particularly guanine residues.

Instrument requires calibration

for Quasar 670.

Perform a custom dye

calibration using a Quasar 670

standard.[11][16]

High Background

Fluorescence

Contamination of reagents or

reaction wells.

Use fresh, nuclease-free water

and reagents. Wear powder-

free gloves and use sterile

techniques.

Non-specific binding of the

probe.

Optimize the annealing

temperature of your qPCR

cycle. Redesign the probe if

necessary.

Suboptimal probe

concentration.

Titrate the probe concentration

to find the optimal balance

between signal and

background.

Signal Bleed-through in

Multiplex Assays

Overlapping emission spectra

of reporter dyes.

Perform a spectral calibration

for all dyes used in the
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multiplex assay, including

Quasar 670.[10][11]

Incorrect data analysis

settings.

Ensure the correct dye

calibration file is applied during

data analysis to allow for

proper spectral deconvolution.

Inconsistent or Non-

reproducible Results

Pipetting errors leading to

variable reagent

concentrations.

Be meticulous with your

pipetting technique. Prepare a

master mix to ensure

consistency across all

reactions.

Poor quality or low

concentration of template

DNA/RNA.

Quantify your nucleic acid

template and assess its purity

before setting up the qPCR.

Issues with the qPCR

instrument.

Ensure the instrument is

properly maintained and has

had a recent background

calibration.

Troubleshooting Logic Diagram:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://oligos.biosearchtech.com/products/pcr-and-qpcr-reagents/dye-calibration-standards
https://www.biocat.com/products/quasar-670-calibration-standard-t10-rd-5065-5-bs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Quasar 670 qPCR Issues
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Caption: A logical approach to troubleshooting common qPCR issues with Quasar 670 dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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